Cas no 1805181-40-1 (Methyl 5-bromo-4-cyano-2-(hydroxymethyl)phenylacetate)

Methyl 5-bromo-4-cyano-2-(hydroxymethyl)phenylacetate is a synthetic organic compound characterized by its complex aromatic substitution pattern and key functional groups: a bromine atom (position 5), a nitrile group (position 4), and a hydroxymethyl substituent (position 2). Its structure positions electron-withdrawing functionalities adjacent to the acetate ester group derived from a phenylpropanoic acid backbone. This combination offers several key advantages primarily related to synthetic utility as an intermediate: 1. Versatile Reactivity: The bromide group facilitates nucleophilic substitution reactions (e.g., SN2). The cyano group can act as an alkylating agent or be reduced to an amine. 2. Hydroxymethyl Group: This moiety provides access to further transformations via oxidation (to aldehyde/ketone), reduction (to methanol/methanol), or participation in reactions like glycosylation. 3. Phenylacetate Esters: These often serve useful roles in biochemical contexts due to their potential stability and transportability compared to carboxylic acids, while also being readily convertible back via hydrolysis if needed. Overall, its multifunctional nature makes it valuable as a building block for constructing complex molecules requiring specific substitution patterns on an aromatic ring linked via an activated methylene system derived from phenylpropanoic acid derivatives.
Methyl 5-bromo-4-cyano-2-(hydroxymethyl)phenylacetate structure
1805181-40-1 structure
Product Name:Methyl 5-bromo-4-cyano-2-(hydroxymethyl)phenylacetate
CAS No:1805181-40-1
MF:C11H10BrNO3
MW:284.10600233078
CID:4793248
Update Time:2025-06-16

Methyl 5-bromo-4-cyano-2-(hydroxymethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

    • Methyl 5-bromo-4-cyano-2-(hydroxymethyl)phenylacetate
    • Inchi: 1S/C11H10BrNO3/c1-16-11(15)4-7-3-10(12)8(5-13)2-9(7)6-14/h2-3,14H,4,6H2,1H3
    • InChI Key: PLVGYBURHDLCMV-UHFFFAOYSA-N
    • SMILES: BrC1C(C#N)=CC(CO)=C(C=1)CC(=O)OC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 299
  • XLogP3: 1.2
  • Topological Polar Surface Area: 70.3

Methyl 5-bromo-4-cyano-2-(hydroxymethyl)phenylacetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013024669-250mg
Methyl 5-bromo-4-cyano-2-(hydroxymethyl)phenylacetate
1805181-40-1 97%
250mg
475.20 USD 2021-05-31
Alichem
A013024669-500mg
Methyl 5-bromo-4-cyano-2-(hydroxymethyl)phenylacetate
1805181-40-1 97%
500mg
806.85 USD 2021-05-31
Alichem
A013024669-1g
Methyl 5-bromo-4-cyano-2-(hydroxymethyl)phenylacetate
1805181-40-1 97%
1g
1,504.90 USD 2021-05-31

Methyl 5-bromo-4-cyano-2-(hydroxymethyl)phenylacetate Related Literature

Additional information on Methyl 5-bromo-4-cyano-2-(hydroxymethyl)phenylacetate

Methyl 5-bromo-4-cyano-2-(hydroxymethyl)phenylacetate (CAS No. 1805181-40-1): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 5-bromo-4-cyano-2-(hydroxymethyl)phenylacetate, identified by its CAS number 1805181-40-1, is a significant compound in the realm of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, playing a pivotal role in the development of novel therapeutic agents. Its unique structural features, including the presence of a bromine substituent, a cyano group, and a hydroxymethyl moiety, make it a valuable building block for medicinal chemists.

The< strong>5-bromo and 4-cyano functional groups in this molecule contribute to its reactivity, enabling diverse chemical transformations that can be exploited in drug design. The< strong>2-(hydroxymethyl) group further enhances its utility by providing a site for nucleophilic substitution reactions, allowing for the introduction of additional functional groups. These characteristics make Methyl 5-bromo-4-cyano-2-(hydroxymethyl)phenylacetate an indispensable tool in the synthesis of complex pharmaceuticals.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various biological pathways. Methyl 5-bromo-4-cyano-2-(hydroxymethyl)phenylacetate has been utilized in the synthesis of compounds that modulate enzymes involved in cancer progression, inflammation, and neurodegenerative diseases. For instance, studies have demonstrated its role in generating derivatives that exhibit inhibitory activity against kinases and other therapeutic targets.

The< strong>cyano group in Methyl 5-bromo-4-cyano-2-(hydroxymethyl)phenylacetate is particularly noteworthy for its ability to participate in various chemical reactions, including nucleophilic addition and metal coordination. This property has been leveraged in the design of metal-based catalysts and coordination complexes that can facilitate asymmetric synthesis, a key aspect of modern drug development. The< strong>5-bromo substituent also plays a critical role in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are essential for constructing biaryl structures found in many pharmaceuticals.

The< strong>2-(hydroxymethyl) group provides an additional layer of reactivity, allowing for the formation of ether linkages or further functionalization through oxidation or reduction processes. This versatility makes Methyl 5-bromo-4-cyano-2-(hydroxymethyl)phenylacetate a preferred choice for synthetic chemists working on complex molecular architectures. Recent advancements in green chemistry have also highlighted its potential in catalytic processes that minimize waste and improve efficiency.

The pharmaceutical industry has increasingly recognized the importance of intermediates like Methyl 5-bromo-4-cyano-2-(hydroxymethyl)phenylacetate in accelerating drug discovery pipelines. By serving as a versatile building block, it enables rapid diversification of molecular libraries, which is crucial for identifying lead compounds with optimal pharmacological profiles. The compound's stability under various reaction conditions further enhances its utility, ensuring consistent yields and purity levels required for clinical applications.

Ongoing research continues to explore new applications for Methyl 5-bromo-4-cyano-2-(hydroxymethyl)phenylacetate beyond traditional pharmaceutical synthesis. For example, its incorporation into materials science applications has shown promise in developing novel polymers and coatings with enhanced durability and functionality. The compound's ability to undergo controlled polymerization reactions makes it a valuable candidate for creating advanced materials with tailored properties.

In conclusion, Methyl 5-bromo-4-cyano-2-(hydroxymethyl)phenylacetate (CAS No. 1805181-40-1) is a multifaceted compound with significant implications in both pharmaceutical and materials science domains. Its unique structural features and reactivity profile make it an indispensable intermediate for synthetic chemists. As research continues to uncover new applications and methodologies, the importance of this compound is likely to grow even further, driving innovation across multiple scientific disciplines.

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.